Cas no 1261821-22-0 (2-Chloro-4-(difluoromethoxy)nitrobenzene)

• Product Name: 2-Chloro-4-(difluoromethoxy)nitrobenzene
• CAS No: 1261821-22-0
• MF: C₇H₄ClF₂NO₃
• MW: 223.561367988586
• CID: 4989289
• Update Time: 2025-06-13

2-Chloro-4-(difluoromethoxy)nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethoxy)nitrobenzene

• Inchi： 1S/C7H4ClF2NO3/c8-5-3-4(14-7(9)10)1-2-6(5)11(12)13/h1-3,7H
• InChI Key： GECPKSHDLNSXPJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1[N+](=O)[O-])OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 3.4
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-Chloro-4-(difluoromethoxy)nitrobenzene

Recent Advances in the Application of 2-Chloro-4-(difluoromethoxy)nitrobenzene (CAS: 1261821-22-0) in Chemical and Biomedical Research

2-Chloro-4-(difluoromethoxy)nitrobenzene (CAS: 1261821-22-0) is a specialized nitroaromatic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis and agrochemical development. This compound, characterized by its unique difluoromethoxy and nitro functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel antimicrobial and anti-inflammatory agents. The compound's structural features make it a valuable scaffold for designing molecules with enhanced pharmacokinetic properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-Chloro-4-(difluoromethoxy)nitrobenzene as a precursor in the synthesis of potent kinase inhibitors. The study highlighted the compound's ability to undergo selective nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. This flexibility has opened new avenues for the development of targeted therapies, particularly in oncology. The researchers reported a 40% improvement in yield compared to traditional synthetic routes, underscoring the compound's synthetic utility.

Another significant application of 2-Chloro-4-(difluoromethoxy)nitrobenzene was demonstrated in a recent ACS Chemical Biology publication, where it was used to develop a series of novel antimicrobial agents. The study revealed that derivatives of this compound exhibited broad-spectrum activity against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from conventional antibiotics. These findings suggest that 2-Chloro-4-(difluoromethoxy)nitrobenzene derivatives could address the growing challenge of antibiotic resistance.

Beyond its pharmaceutical applications, 2-Chloro-4-(difluoromethoxy)nitrobenzene has also been explored in material science. A 2024 study in Advanced Materials reported its use as a building block for organic electronic materials. The nitro and difluoromethoxy groups were found to enhance electron mobility, making the compound a promising candidate for organic semiconductors. This interdisciplinary application highlights the compound's versatility and potential to bridge gaps between chemical, biological, and material sciences.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 2-Chloro-4-(difluoromethoxy)nitrobenzene-based compounds. Recent efforts have focused on green chemistry approaches to reduce the environmental impact of its production. A 2023 Green Chemistry article detailed a solvent-free synthesis method that achieved a 90% reduction in waste generation while maintaining high purity. Such innovations are critical for ensuring the sustainable development of this valuable chemical entity.

In conclusion, 2-Chloro-4-(difluoromethoxy)nitrobenzene (CAS: 1261821-22-0) continues to be a focal point in chemical and biomedical research. Its unique structural properties and diverse applications make it a compelling subject for further investigation. Future research directions may include exploring its potential in neurodegenerative disease therapeutics and advanced drug delivery systems, as suggested by recent computational studies predicting its blood-brain barrier permeability. The compound's trajectory exemplifies the convergence of synthetic chemistry and biomedical innovation.